Cas no 1261920-81-3 (5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic acid)

• Product Name: 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic acid
• CAS No: 1261920-81-3
• MF: C₁₆H₁₅FN₂O₄
• MW: 318.299707651138
• MDL: MFCD18318446
• CID: 2763564
• PubChem ID: 53224377
• Update Time: 2025-05-24

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00688302
• MFCD18318446
• 5-[4-(ETHYLCARBAMOYL)-3-FLUOROPHENYL]-2-METHOXYNICOTINIC ACID
• 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95%
• 1261920-81-3
• 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic acid

• MDL： MFCD18318446
• Inchi： 1S/C16H15FN2O4/c1-3-18-14(20)11-5-4-9(7-13(11)17)10-6-12(16(21)22)15(23-2)19-8-10/h4-8H,3H2,1-2H3,(H,18,20)(H,21,22)
• InChI Key： SACBPLZXFMAJKZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC)=O)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 318.10158513Da
• Monoisotopic Mass: 318.10158513Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic acid

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic Acid: A Comprehensive Overview

The compound CAS No. 1261920-81-3, known as 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic Acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic Acid consists of a nicotinic acid backbone with specific substituents that confer distinct chemical reactivity and biological activity. The presence of the ethylcarbamoyl group at the para position of the fluorophenyl ring introduces additional functionality, enhancing its versatility in chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific molecular pathways.

One of the most notable advancements involving this compound is its application in drug discovery. Researchers have utilized CAS No. 1261920-81-3 as a building block for creating molecules with anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of chronic diseases, where such compounds could play a pivotal role in mitigating oxidative stress and inflammation.

In addition to its pharmacological applications, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic Acid has shown promise in agrochemical research. Its ability to interact with plant metabolites has led to investigations into its potential use as a growth regulator or pest control agent. This dual functionality underscores its importance as a versatile chemical entity with broad applicability across multiple disciplines.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic techniques have improved the efficiency of its production, making it more accessible for large-scale applications. Moreover, the compound's stability under various environmental conditions has been thoroughly studied, providing valuable insights into its storage and transportation requirements.

From an environmental perspective, the ecological impact of CAS No. 1261920-81-3 has been a subject of interest. Studies indicate that it exhibits low toxicity to aquatic organisms, which aligns with current trends toward eco-friendly chemical development. This characteristic makes it an attractive candidate for green chemistry initiatives aimed at reducing environmental footprint.

In conclusion, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-methoxynicotinic Acid represents a significant advancement in modern chemistry. Its unique properties, combined with recent research breakthroughs, position it as a key player in diverse scientific domains. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to make even greater contributions to innovation across industries.